![molecular formula C16H15BrN2O4 B256775 N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide](/img/structure/B256775.png)
N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide is a chemical compound that belongs to the hydrazide family. It has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide has been studied for its potential applications in scientific research. It has been found to exhibit antitumor, antiviral, and antibacterial activities. It has also shown potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis, inhibit cell proliferation, and reduce inflammation. It has also been shown to have antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.
Future Directions
There are several future directions for the study of N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide. One direction is to further investigate its potential as a therapeutic agent for Alzheimer's disease and Parkinson's disease. Another direction is to study its effects on other cellular processes and pathways. Additionally, its potential as an antiviral and antibacterial agent could be further explored.
Synthesis Methods
The synthesis of N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide involves the reaction of 3,4-dimethoxybenzohydrazide with 3-bromo-2-cyclohexen-1-one in the presence of a base. The reaction yields a yellow crystalline solid, which is then purified by recrystallization.
properties
Molecular Formula |
C16H15BrN2O4 |
---|---|
Molecular Weight |
379.2 g/mol |
IUPAC Name |
N//'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]-3,4-dimethoxybenzohydrazide |
InChI |
InChI=1S/C16H15BrN2O4/c1-22-14-6-3-10(8-15(14)23-2)16(21)19-18-9-11-7-12(17)4-5-13(11)20/h3-9,18H,1-2H3,(H,19,21)/b11-9+ |
InChI Key |
RZHQFBOMKGEIAJ-PKNBQFBNSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)C(=O)NN/C=C/2\C=C(C=CC2=O)Br)OC |
SMILES |
COC1=C(C=C(C=C1)C(=O)NNC=C2C=C(C=CC2=O)Br)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NNC=C2C=C(C=CC2=O)Br)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.